Cas no 1806930-47-1 (3-Amino-4-fluoro-5-(trifluoromethoxy)benzyl chloride)

• Product Name: 3-Amino-4-fluoro-5-(trifluoromethoxy)benzyl chloride
• CAS No: 1806930-47-1
• MF: C₈H₆ClF₄NO
• MW: 243.585955142975
• CID: 4980684
• Update Time: 2025-10-30

3-Amino-4-fluoro-5-(trifluoromethoxy)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-fluoro-5-(trifluoromethoxy)benzyl chloride

• Inchi： 1S/C8H6ClF4NO/c9-3-4-1-5(14)7(10)6(2-4)15-8(11,12)13/h1-2H,3,14H2
• InChI Key： MIHFKGDISBXZGQ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=C(C=1)OC(F)(F)F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2

Additional information on 3-Amino-4-fluoro-5-(trifluoromethoxy)benzyl chloride

3-Amino-4-fluoro-5-(trifluoromethoxy)benzyl Chloride: A Comprehensive Overview

3-Amino-4-fluoro-5-(trifluoromethoxy)benzyl chloride (CAS No. 1806930-47-1) is a highly specialized organic compound with significant applications in various fields, particularly in pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes an amino group (-NH2), a fluorine atom, and a trifluoromethoxy group (-OCF3) attached to a benzene ring, with a benzyl chloride moiety. The combination of these functional groups makes it a versatile building block for synthesizing complex molecules with tailored properties.

The synthesis of 3-Amino-4-fluoro-5-(trifluoromethoxy)benzyl chloride involves multi-step organic reactions, often utilizing advanced techniques such as Suzuki coupling or nucleophilic aromatic substitution. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most notable applications of this compound is in the development of targeted drug delivery systems. The amino group facilitates the attachment of bioactive molecules, such as peptides or antibodies, while the trifluoromethoxy group enhances solubility and stability. This makes it an ideal candidate for creating drugs with improved pharmacokinetic profiles. For instance, studies published in 2023 demonstrated its potential in developing anti-cancer agents that specifically target tumor cells without affecting healthy tissue.

In the field of materials science, 3-Amino-4-fluoro-5-(trifluoromethoxy)benzyl chloride has been utilized as a precursor for synthesizing advanced polymers and coatings. Its fluorinated groups contribute to excellent thermal stability and chemical resistance, making it suitable for high-performance applications such as aerospace materials and electronic devices. Recent research has focused on incorporating this compound into self-healing polymers, which can autonomously repair minor damages caused by wear and tear.

The fluorine atom in the structure plays a critical role in modulating the electronic properties of the molecule. This has led to its application in optoelectronic materials, where it enhances light-emitting diodes (LEDs) efficiency and stability. A 2022 study highlighted its use in creating organic light-emitting devices (OLEDs) with improved color purity and longer operational lifetimes.

Moreover, the trifluoromethoxy group imparts unique reactivity to the compound, making it valuable in click chemistry reactions. This has facilitated its use in drug discovery programs aimed at identifying novel inhibitors for various enzymes and receptors. For example, researchers have successfully employed this compound to design kinase inhibitors that show promise in treating chronic diseases such as arthritis and cancer.

Recent advancements in computational chemistry have also shed light on the molecular dynamics of 3-Amino-4-fluoro-5-(trifluoromethoxy)benzyl chloride. Quantum mechanical simulations have revealed insights into its electronic transitions and interaction patterns with biological systems, paving the way for more rational drug design strategies.

In conclusion, 3-Amino-4-fluoro-5-(trifluoromethoxy)benzyl chloride (CAS No. 1806930-47-1) stands as a testament to the ingenuity of modern organic chemistry. Its diverse functional groups and versatile reactivity make it an indispensable tool in advancing pharmaceuticals, materials science, and optoelectronics. As research continues to uncover new applications and synthesis methods, this compound will undoubtedly play an even more pivotal role in shaping future technologies.